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Compound of Interest

Compound Name: Gold-195

Cat. No.: B1194844

For Researchers, Scientists, and Drug Development Professionals

Gold-195 (195Au), with a half-life of 186.1 days, and its metastable isomer Gold-195m
(195mAu), with a short half-life of 30.5 seconds, are of significant interest in nuclear medicine
for diagnostic imaging.[1][2] The choice of production method is critical to ensure high yield and
purity, which are paramount for clinical applications. This guide provides a detailed comparison
of the two primary methods for producing 195Au and 195mAu: the 195mHg/195mAu generator
system and direct cyclotron production from a platinum target.

Quantitative Data Summary

The following tables summarize the key performance indicators for each production method
based on available experimental data.

Table 1: Production Yield Comparison
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195mHg/195mAu Direct Cyclotron
Parameter : .

Generator Production from Platinum
Primary Product 195mAu 195Au

Parent Isotope Production
Yield (195mHg)

Cross-sections for the
197Au(p,3n)195mHg reaction
have been measured, with
values reported in the proton
energy range of 49.8-65.5
MeV.[3][4][5]

Not Applicable

Product Yield

Approximately 20 to 25 mCi of
195mAu per elution from a 155
mCi 195mHg generator.[2]

A recovery yield of over 90%
for 195Au has been reported
after purification.[3] Specific
production yields in mCi/pAh
are not well-documented in

publicly available literature.

Elution Efficiency 20-30%][6] Not Applicable
Table 2: Purity Comparison
195mHg/195mAu Direct Cyclotron
Parameter : .
Generator Production from Platinum

Primary Radionuclidic Impurity

195mHg breakthrough

Other gold isotopes (e.qg.,
199Au) and iridium isotopes.[7]

Purity Level

Mercury breakthrough of 0.75
+ 0.09 pCi per mCi of 195mAu.

[2]

With the exception of a low
amount of 199Au, no other
radioactive impurities were

detected after purification.[3]

Chemical Purity

Eluate is sterile and pyrogen-
free.[2]

Carrier-free 195Au can be
obtained.[3]

Experimental Protocols
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195mHg/195mAu Generator System

a) Production of the Parent Isotope (195mHg):

The parent radionuclide, 195mHg, is produced by irradiating a high-purity gold (197Au) target
with protons in a cyclotron. The primary nuclear reaction is 197Au(p,3n)195mHg.[8][9]

Target: High-purity (99.99%) gold foll.

e Proton Beam Energy: The reaction cross-section is significant in the energy range of 20-50
MeV.[3][5]

« Irradiation: The target is irradiated with a proton beam for a duration calculated to achieve
the desired 195mHg activity.

o Post-Irradiation Processing: The irradiated gold target is dissolved, and the mercury isotopes
are chemically separated.

b) 195mHg/195mAu Generator Elution and Quality Control:

The separated 195mHg is adsorbed onto a column matrix within the generator. The 195mAu,
produced from the decay of 195mHg, is then selectively eluted.

o Elution: The generator is eluted with a suitable sterile solution, such as a thiosulfate solution,
to obtain the 195mAu.[8]

e Quality Control Protocol:

o Elution Yield: The activity of the eluted 195mAu is measured using a calibrated dose
calibrator and compared to the expected yield based on the generator's 195mHg activity.

o Radionuclidic Purity (195mHg Breakthrough): The eluate is analyzed using gamma-ray
spectrometry to quantify the amount of 195mHg present. This is a critical quality control
step to minimize the radiation dose to the patient from the longer-lived mercury parent.[10]
The acceptable limit for 195mHg breakthrough is typically very low.

o Radiochemical Purity: The chemical form of the 195mAu in the eluate is verified to ensure
it is suitable for its intended medical use.
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o Sterility and Pyrogenicity: The eluate must be tested for sterility and pyrogens to ensure it
is safe for intravenous administration.

Direct Cyclotron Production of 195Au from Platinum

a) Target Irradiation:

This method involves the direct production of 195Au by irradiating a platinum target with
protons.

» Target: High-purity natural or isotopically enriched platinum foils.[7]

e Proton Beam Energy: The specific proton energy will depend on the desired nuclear
reaction, for example, 195Pt(p,n)195Au.

« Irradiation: The platinum target is bombarded with a proton beam for a predetermined
duration to produce the desired amount of 195Au.

b) Separation and Purification of 195Au:

After irradiation, the 195Au must be chemically separated from the bulk platinum target material
and other co-produced radioisotopes.

e Solvent Extraction Protocol:

o Dissolution: The irradiated platinum target is dissolved in aqua regia (a mixture of nitric
acid and hydrochloric acid).[1]

o Extraction: The gold is selectively extracted from the aqueous solution using an organic
solvent. A reported high-yield method uses diisopropyl ether.[3] The aqueous solution
containing the dissolved target is mixed with diisopropyl ether, and the gold partitions into
the organic phase, leaving the platinum and other impurities in the agueous phase.

o Stripping: The gold is then back-extracted from the organic phase into a fresh aqueous
solution.

o Purity Analysis: The final product is analyzed by gamma-ray spectrometry to determine its
radionuclidic purity and to quantify the activity of 195Au.
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« Chromatographic Separation: An alternative to solvent extraction is the use of anion
exchange chromatography. Gold, palladium, and platinum can be separated using a resin
column and selective elution with different reagents.[11]
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Caption: Production pathways for Gold-195.
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Caption: Experimental workflows for Gold-195 production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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